(Z)-N-(5-chloro-2-morpholin-4-ylphenyl)-3-(2H-chromen-3-yl)-2-cyanoprop-2-enamide

• IUPAC Name: (Z)-N-(5-chloro-2-morpholin-4-ylphenyl)-3-(2H-chromen-3-yl)-2-cyanoprop-2-enamide
• InChI: InChI=1S/C23H20ClN3O3/c24-19-5-6-21(27-7-9-29-10-8-27)20(13-19)26-23(28)18(14-25)12-16-11-17-3-1-2-4-22(17)30-15-16/h1-6,11-13H,7-10,15H2,(H,26,28)/b18-12-
• InChI Key: DZKHUXJNYZKWKS-PDGQHHTCSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)Cl)NC(=O)C(=CC3=CC4=CC=CC=C4OC3)C#N
• Isomeric SMILES: C1COCCN1C2=C(C=C(C=C2)Cl)NC(=O)/C(=C\C3=CC4=CC=CC=C4OC3)/C#N
• Molecular Formula: C23H20ClN3O3
• Molecular Weight: 421.9 g/mol
• CAS No.: 1259229-68-9

Description

(Z)-N-(5-chloro-2-morpholin-4-ylphenyl)-3-(2H-chromen-3-yl)-2-cyanoprop-2-enamide is a useful research compound. Its molecular formula is C23H20ClN3O3 and its molecular weight is 421.88. The purity is usually 95%.
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Scientific Research Applications

Zinc Enolate Reactions

One study explores the reactions of zinc enolate with various compounds, including 3-aryl-2-cyanoprop-2-enoates, leading to derivatives useful in organic synthesis (Shchepin et al., 2006).

Synthesis and Molecular Insights

Another research focuses on the one-pot synthesis of enaminones, a class of compounds including morpholine derivatives. These compounds are studied for their molecular structure and electronic properties (Barakat et al., 2020).

Transamination Studies

Transamination reactions involving morpholine and cyanothioacetamide were studied, resulting in compounds like 3-(morpholin-1-yl)-3-thioxopropanenitrile. This research provides insights into the structural characteristics of these products (Dyachenko et al., 2012).

Anticonvulsant Activity

The synthesis of novel enaminones, including morpholine derivatives, has been explored for potential anticonvulsant activities. These compounds show promising results in various anticonvulsant models (Edafiogho et al., 1992).

Biological Activity Studies

Research on the biological activity of enaminone derivatives, including morpholine, demonstrates their potential in medical applications. This includes their anti-inflammatory and antimicrobial activities (Ahmed, 2017).

Dynamic Features of Complexes

A study investigates the dynamic features of amino-substituted zirconium complexes, including morpholine derivatives. This research is significant in understanding the chemical properties of such complexes (Knüppel et al., 2000).

Novel Chromanes Synthesis

The synthesis of novel chromanes using morpholinocyclopentene demonstrates the compound's utility in creating structurally diverse molecules (Korotaev et al., 2017).

Macrocyclic Enamines

Research on macrocyclic enamines and acylenamines, including morpholine derivatives, sheds light on their potential in organic synthesis and pharmaceutical applications (Hünig et al., 1972).

Dihydropyrimidinone Derivatives

A study on the synthesis of dihydropyrimidinone derivatives, including morpholine moiety, highlights its role in creating compounds with potential pharmaceutical applications (Bhat et al., 2018).

Functionalized Tetrahydropyrimidinones

The synthesis of functionalized tetrahydropyrimidinones using morpholine and other compounds demonstrates their potential in developing new materials with unique properties (Liu et al., 2014).